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Compound of Interest

Compound Name: 3-Bromophenyl isothiocyanate

Cat. No.: B1330399

Technical Support Center: 3-Bromophenyl
Isothiocyanate

Welcome to the technical support guide for 3-Bromophenyl isothiocyanate (CAS 2131-59-1).
This document is designed for researchers, scientists, and drug development professionals to
provide in-depth technical guidance, troubleshooting, and answers to frequently asked
guestions regarding the handling and reactivity of this versatile chemical intermediate. Our goal
is to explain the causality behind experimental choices, ensuring both safety and success in
your research.

Core Concept: The Reactivity of the Isothiocyanate
Group

3-Bromophenyl isothiocyanate is valued as a synthetic building block, primarily due to the
reactivity of the isothiocyanate (—N=C=S) functional group.[1] The central carbon atom of this
group is highly electrophilic, making it susceptible to attack by a wide range of nucleophiles.[2]
[3] Understanding this fundamental principle is key to preventing unwanted side reactions,
decomposition, and ensuring the success of your intended synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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